Cas no 2172444-32-3 (3-(3-chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one)

• Product Name: 3-(3-chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one
• CAS No: 2172444-32-3
• MF: C₁₂H₁₁ClO₃
• MW: 238.666942834854
• CID: 6359036
• PubChem ID: 165845177
• Update Time: 2025-05-19

3-(3-chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one
• 2172444-32-3
• EN300-1645861

• Inchi： 1S/C12H11ClO3/c1-12(2)10(14)9(11(15)16-12)7-4-3-5-8(13)6-7/h3-6,14H,1-2H3
• InChI Key： DXSCEUFQFWTYOR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C(=O)OC(C)(C)C=1O

Computed Properties

• Exact Mass: 238.0396719g/mol
• Monoisotopic Mass: 238.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3-chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one

3-(3-chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one: A Comprehensive Overview

3-(3-chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one, commonly referred to by its CAS number CAS 2172444-32-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The chemical structure of 3-(3-chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one is characterized by a fused ring system consisting of a furanone moiety and a substituted phenyl group. The presence of the hydroxyl group at the 4-position and the chlorine substituent on the phenyl ring introduces unique electronic and steric effects that influence its reactivity and biological activity. Recent studies have highlighted its potential as a precursor for synthesizing bioactive molecules with anti-inflammatory and antioxidant properties.

One of the most intriguing aspects of this compound is its ability to undergo various transformations under mild reaction conditions. Researchers have demonstrated that it can serve as a versatile building block for constructing complex molecular architectures. For instance, its participation in enolate chemistry has opened new avenues for synthesizing heterocyclic compounds with therapeutic potential.

In terms of synthesis, CAS 2172444-32-3 can be prepared through a variety of routes, including Claisen condensation reactions and cyclization processes. The optimization of these synthetic pathways has been a focal point of recent investigations, with particular emphasis on achieving higher yields and reducing environmental impact. Green chemistry approaches, such as the use of microwave-assisted synthesis and catalytic systems, have shown promise in this regard.

The biological evaluation of 3-(3-chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one has revealed interesting insights into its pharmacological profile. Preclinical studies suggest that it exhibits moderate activity against certain enzymes associated with neurodegenerative diseases. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for further exploration in oncology research.

From an industrial perspective, the compound's stability under various storage conditions and its compatibility with common pharmaceutical excipients make it a viable option for formulation development. However, further studies are required to assess its bioavailability and toxicity profile in vivo.

In conclusion, 3-(3-chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one, or CAS 2172444-32-3, represents a valuable addition to the arsenal of compounds available for drug discovery and chemical innovation. Its unique properties and versatility position it as a promising candidate for future research endeavors across multiple disciplines.